2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid

• IUPAC Name: 2-amino-3-(oxolan-3-yl)propanoic acid
• InChI: InChI=1S/C7H13NO3/c8-6(7(9)10)3-5-1-2-11-4-5/h5-6H,1-4,8H2,(H,9,10)
• InChI Key: OTUZUAJROYEUAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CC(C(=O)O)N
• Molecular Formula: C7H13NO3
• DSSTOX Substance ID: DTXSID00712419
• Molecular Weight: 159.18 g/mol
• CAS RN: 1248703-88-9

Description

2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid is a compound with the CAS Number: 1248703-88-9. It has a molecular weight of 159.19. The IUPAC name for this compound is 3-tetrahydro-3-furanylalanine.

Synthesis Analysis

The synthesis of 2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid and related compounds has been reported in the literature. The synthesis involves the reduction of 3-(heteroaryl)-2-(hydroxyimino)propanoic acids with zinc dust and formic acid in the presence of a catalytic amount of iron dust at 60°C for 2 hours.

Molecular Structure Analysis

The InChI code for 2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid is 1S/C7H13NO3/c8-6(7(9)10)3-5-1-2-11-4-5/h5-6H,1-4,8H2,(H,9,10). The InChI Key is OTUZUAJROYEUAS-UHFFFAOYSA-N.

It is stored at room temperature. The physical form of the compound is not specified in the available resources.

Scientific Research Applications

1. Neurological Research

2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid is utilized in neurological research, specifically in the study of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. The AMPA receptor is crucial for synaptic transmission and plasticity, and its potentiators are believed to aid in attenuating cognitive deficits in conditions like schizophrenia. A specific compound, PF-04958242, has been designed using this acid as a base structure, demonstrating potential in preclinical cognitive enhancement studies (Shaffer et al., 2015).

2. Synthesis of Biologically Active Compounds

The acid acts as an intermediate in synthesizing biologically active molecules, particularly 2-thioxo-l,3thiazan-4-ones. These compounds have significant applications in various biological and medicinal fields. The dithiocarbamate method is commonly employed for synthesizing such structures, indicating the versatility and essential role of this acid in preparing biologically relevant compounds (Orlinskii, 1996).

3. Enzymatic Synthesis in Drug Development

The acid is used as a key intermediate for synthesizing specific antidiabetic drugs. Enzymatic routes are explored for preparing the (S)-amino acid, a critical component in drug synthesis. This showcases its importance in the pharmaceutical industry, particularly in developing drugs with high enantiomeric excess, a crucial factor for the effectiveness and safety of pharmaceutical compounds (Chen et al., 2011).

4. Development of Peptidomimetics

This acid is also pivotal in the synthesis of constrained oxacyclic hydroxyethylene isosteres, which are instrumental in developing peptidomimetics. These compounds mimic peptides and are used in drug design to inhibit specific proteins, such as the enzyme BACE1 involved in Alzheimer's disease. The acid's role in creating these constrained structures is crucial for the drug design and discovery process, illustrating its significant impact in medicinal chemistry (Hanessian et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with the compound include avoiding breathing dust, fumes, gas, mist, vapors, or spray; washing hands and face thoroughly after handling; using only outdoors or in a well-ventilated area; wearing protective gloves and eye protection; and if on skin, washing with plenty of water.